Cas no 1361656-12-3 (3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-acetic acid)

• Product Name: 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-acetic acid
• CAS No: 1361656-12-3
• MF: C₁₃H₇Cl₄NO₂
• MW: 351.012179613113
• CID: 4966536
• Update Time: 2025-10-23

3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H7Cl4NO2/c14-7-1-2-8(15)13(17)12(7)6-3-9(16)10(18-5-6)4-11(19)20/h1-3,5H,4H2,(H,19,20)
• InChI Key： BYBMENYYWOLDJG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1CC(=O)O)C1C(=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 350.920139 g/mol
• Monoisotopic Mass: 348.923089 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.2
• Molecular Weight: 351.0

Additional information on 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-acetic acid

Recent Advances in the Study of 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-acetic acid (CAS: 1361656-12-3)

3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-acetic acid (CAS: 1361656-12-3) is a chlorinated pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges associated with 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-acetic acid, particularly in achieving high yields and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that employs a palladium-catalyzed cross-coupling reaction, significantly improving the efficiency of the process. This advancement is critical for scaling up production and facilitating further biological evaluation of the compound. The study also reported the compound's stability under various physiological conditions, which is a promising indicator for its potential use in vivo.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-acetic acid exhibits moderate inhibitory effects on certain inflammatory pathways. Specifically, it has been shown to interfere with the NF-κB signaling pathway, which plays a central role in the regulation of immune responses. These findings suggest that the compound could be a candidate for the development of anti-inflammatory agents, although further mechanistic studies are required to fully understand its mode of action.

Another area of interest is the compound's potential as an antimicrobial agent. A recent study published in Bioorganic & Medicinal Chemistry Letters investigated its efficacy against a panel of Gram-positive and Gram-negative bacteria. The results indicated that 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-acetic acid possesses broad-spectrum antibacterial activity, with particularly strong effects against Staphylococcus aureus and Escherichia coli. These findings open up new avenues for the development of novel antibiotics, especially in the face of rising antibiotic resistance.

Despite these promising results, challenges remain in the clinical translation of 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-acetic acid. Pharmacokinetic studies have revealed that the compound has limited bioavailability, which could hinder its therapeutic utility. Researchers are currently exploring various formulation strategies, such as nanoparticle encapsulation, to overcome this limitation. Additionally, toxicological assessments are underway to ensure the compound's safety profile meets regulatory standards.

In conclusion, 3-Chloro-5-(2,3,6-trichlorophenyl)pyridine-2-acetic acid represents a promising scaffold for drug discovery, with potential applications in inflammation and infectious diseases. Continued research efforts are needed to address the current limitations and fully exploit its therapeutic potential. The compound's unique chemical structure and biological activity make it a valuable subject for future studies in the field of chemical biology and medicinal chemistry.